Cas no 1909319-31-8 (3-(2,6-difluorophenyl)-2-methyl-2-nitrooxirane)

• Product Name: 3-(2,6-difluorophenyl)-2-methyl-2-nitrooxirane
• CAS No: 1909319-31-8
• MDL: MFCD29906834
• CID: 4629024
• PubChem ID: 122163248
• Update Time: 2025-05-19

3-(2,6-difluorophenyl)-2-methyl-2-nitrooxirane Chemical and Physical Properties

Names and Identifiers

• 3-(2,6-difluorophenyl)-2-methyl-2-nitrooxirane

• MDL： MFCD29906834

Additional information on 3-(2,6-difluorophenyl)-2-methyl-2-nitrooxirane

Research Briefing on 3-(2,6-difluorophenyl)-2-methyl-2-nitrooxirane (CAS: 1909319-31-8)

Recent studies on the compound 3-(2,6-difluorophenyl)-2-methyl-2-nitrooxirane (CAS: 1909319-31-8) have highlighted its potential as a key intermediate in the synthesis of biologically active molecules. This epoxide derivative, characterized by its nitro and difluorophenyl substituents, has garnered attention due to its unique reactivity profile and potential applications in medicinal chemistry. The compound's structural features make it a promising candidate for further exploration in drug discovery programs targeting various disease pathways.

Current research has focused on the synthetic utility of 1909319-31-8, particularly in the construction of complex heterocyclic systems. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its effectiveness as a building block for novel kinase inhibitors. The electron-withdrawing nature of both the nitro group and fluorine atoms significantly influences the compound's reactivity, allowing for selective ring-opening reactions that are crucial for generating diverse molecular scaffolds.

In terms of biological activity, preliminary investigations suggest that 3-(2,6-difluorophenyl)-2-methyl-2-nitrooxirane itself may exhibit moderate antimicrobial properties. However, its primary value lies in its transformation into more complex structures. Recent work has shown that this compound can serve as a precursor to various pharmacophores, including β-nitro alcohols and amino alcohols, which are common motifs in many pharmaceutical agents.

The stability and handling characteristics of 1909319-31-8 have been addressed in several recent technical reports. While the compound is generally stable under standard laboratory conditions, special attention must be paid to its storage due to the potential sensitivity of the nitrooxirane moiety. Current best practices recommend storage under inert atmosphere at low temperatures to maintain optimal stability over extended periods.

Looking forward, researchers are particularly interested in exploring the asymmetric synthesis potential of this compound. The presence of chiral centers in the molecule opens possibilities for developing enantioselective transformations, which could be valuable for creating stereochemically pure drug candidates. Several pharmaceutical companies have included derivatives of 3-(2,6-difluorophenyl)-2-methyl-2-nitrooxirane in their screening libraries, indicating growing industry interest in this chemical scaffold.

From a safety perspective, recent toxicological assessments have provided important data for handling this compound. While not classified as highly hazardous, appropriate precautions should be taken when working with 1909319-31-8, particularly regarding potential skin and eye irritation. These findings have been incorporated into the latest material safety data sheets available from major chemical suppliers.

The commercial availability of 3-(2,6-difluorophenyl)-2-methyl-2-nitrooxirane has improved significantly in the past year, with multiple suppliers now offering the compound in research quantities. This increased accessibility is expected to accelerate further investigation into its applications. Current pricing and purity specifications vary among suppliers, with most offering the compound at ≥95% purity for standard research applications.

In conclusion, 1909319-31-8 represents an interesting case of how carefully designed small molecules can serve as versatile tools in medicinal chemistry. Its unique combination of functional groups and reactivity patterns continues to inspire new synthetic methodologies and potential therapeutic applications. As research progresses, we anticipate seeing more publications detailing innovative uses of this compound in drug discovery and development programs.